1-(2,3,4-Trichlorophenyl)ethan-1-amine

Specification

• Molecular Formula: C8H8Cl3N
• Molecular Weight: 224.5 g/mol
• IUPAC Name: 1-(2,3,4-trichlorophenyl)ethanamine
• Standard InChI: InChI=1S/C8H8Cl3N/c1-4(12)5-2-3-6(9)8(11)7(5)10/h2-4H,12H2,1H3
• Standard InChI Key: UQXMKRKFGMFXPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C(=C(C=C1)Cl)Cl)Cl)N

Introduction

Structural and Chemical Properties

Molecular Characteristics

The compound’s molecular formula is C₈H₈Cl₃N, with a molecular weight of 224.5 g/mol. Its IUPAC name, 1-(2,3,4-trichlorophenyl)ethanamine, reflects the trichlorinated phenyl group and the primary amine functional group. The chiral (1R)-enantiomer, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-amine, has a distinct spatial arrangement that influences its interactions with biological targets. Key identifiers include:

Property	Value
Canonical SMILES	CC(C1=C(C(=C(C=C1)Cl)Cl)Cl)N
InChIKey	UQXMKRKFGMFXPO-UHFFFAOYSA-N
Hydrochloride Formula	C₈H₉Cl₄N
Hydrochloride Weight	261.0 g/mol

The trichlorophenyl group induces electron-withdrawing effects, stabilizing the amine group and influencing reactivity in nucleophilic substitutions or redox reactions.

Synthesis Methods

Core Synthetic Pathways

The synthesis typically begins with 2,3,4-trichlorobenzaldehyde, which undergoes reductive amination or condensation with nitroalkanes. A common route involves:

• Reduction of 2,3,4-trichlorobenzaldehyde to 2,3,4-trichlorobenzyl alcohol.

• Amination via Gabriel synthesis or direct reaction with ammonia/alkylamines to form the primary amine.

Industrial processes optimize yield (up to 82%) using batch reactors with catalysts like palladium or ruthenium. The hydrochloride salt is synthesized by treating the free base with hydrochloric acid, achieving >95% purity.

Enantioselective Synthesis

The (1R)-enantiomer is produced via asymmetric hydrogenation of imine intermediates using chiral ligands such as BINAP-ruthenium complexes. This method achieves enantiomeric excess (ee) >98%, critical for pharmaceutical applications.

Physicochemical Behavior

Solubility and Stability

The free base exhibits limited water solubility (0.2 mg/mL at 25°C) but dissolves readily in organic solvents (e.g., ethanol, DMSO). The hydrochloride salt improves aqueous solubility to 15 mg/mL, facilitating formulation for biological assays. Stability studies indicate decomposition above 200°C, with hydrolysis resistance under acidic conditions (pH 2–6).

Spectroscopic Data

• IR: N-H stretch at 3350 cm⁻¹; C-Cl stretches at 750–600 cm⁻¹.

• ¹H NMR (CDCl₃): δ 1.3 (s, 2H, NH₂), 2.9 (q, 1H, CH), 7.2–7.4 (m, 3H, aromatic).

Biological Activity and Applications

Industrial Applications

The compound serves as an intermediate in agrochemicals (e.g., fungicides) and polymers. Its hydrochloride salt is used in chiral resolution processes for asymmetric catalysis.

Future Directions

Research Priorities

• Pharmacokinetic Studies: Evaluate oral bioavailability and metabolic pathways.

• Chirality Optimization: Compare (1R)- and (1S)-enantiomers for target selectivity.

• Green Synthesis: Develop catalytic methods using ionic liquids or microwave irradiation to reduce waste.

Regulatory Considerations

Toxicological profiling is essential, as chlorinated aromatics may exhibit hepatotoxicity. Computational models predict moderate LD₅₀ values (250–300 mg/kg in rodents), necessitating in vivo validation.